2-(1,3-benzodioxol-5-yl)-5-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C26H25N5O5/c1-34-22-5-3-2-4-20(22)28-8-10-29(11-9-28)25(32)16-30-12-13-31-21(26(30)33)15-19(27-31)18-6-7-23-24(14-18)36-17-35-23/h2-7,12-15H,8-11,16-17H2,1H3
• InChI Key: HCLRTUBOGRHAKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CN3C=CN4C(=CC(=N4)C5=CC6=C(C=C5)OCO6)C3=O
• Molecular Formula: C26H25N5O5
• Molecular Weight: 487.5 g/mol
• CAS No.: 1223798-27-3

Description

2-(1,3-benzodioxol-5-yl)-5-{2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl}pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C26H25N5O5 and its molecular weight is 487.516. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

• Bis(pyrazole-benzofuran) Hybrids : Novel bis(pyrazole-benzofuran) hybrids linked via a piperazine moiety have shown potent antibacterial and biofilm inhibitory activities. These compounds, including derivatives with p-NO2 or p-Cl groups, have exhibited significant inhibition against various bacterial strains and the MurB enzyme, suggesting potential applications in combating bacterial infections and biofilm-associated diseases (Mekky & Sanad, 2020).

• Benzodifuranyl Derivatives : Studies on novel benzodifuranyl derivatives have shown significant anti-inflammatory and analgesic activities. These compounds, through inhibition of cyclooxygenase enzymes (COX-1/COX-2), demonstrate potential as therapeutic agents in treating inflammation and pain (Abu‐Hashem et al., 2020).

• Pyrazolo[1,5-a]pyridine Substructures : Incorporating the pyrazolo[1,5-a]pyridine heterocyclic appendage into compounds has led to high-affinity dopamine receptor partial agonists. These compounds favor G protein activation over β-arrestin recruitment, indicating their potential as novel therapeutics for neuropsychiatric conditions (Möller et al., 2017).

Antimicrobial and Antifungal Activities

• Triazole Derivatives : New triazole derivatives have demonstrated good to moderate antimicrobial activities against a variety of microorganisms. This research provides a basis for developing new antimicrobial agents to address resistant strains of bacteria and fungi (Bektaş et al., 2007).

Structural and Molecular Analysis

• Crystal Structure and Hirshfeld Surface Analysis : Studies on 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives have provided insights into their crystal structures and molecular interactions. Such analyses are crucial for understanding the chemical and physical properties of new compounds, which can guide the development of drugs with optimized efficacy and safety profiles (Kumara et al., 2017).